3-Bromo-N-cyclopropyl-4,N-dimethyl-benzamide

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 3-bromo-N-cyclopropyl-N,4-dimethylbenzamide
• InChI: InChI=1S/C12H14BrNO/c1-8-3-4-9(7-11(8)13)12(15)14(2)10-5-6-10/h3-4,7,10H,5-6H2,1-2H3
• InChI Key: KDHPJBGNLIYNBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C2CC2)Br

Description

3-Bromo-N-cyclopropyl-4,N-dimethyl-benzamide is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A stirred, cooled (ice bath) solution of 3-bromo-N-cyclopropyl-4-methyl-benzamide (Intermediate 95, 6 g, 23.25 mmol) in anhydrous tetrahydrofuran (100 mL) under argon was treated with small portions of sodium hydride (1.6 g, 40 mmol, 60% dispersion in mineral oil). The reaction mixture was allowed to warm to ambient temperature and after 1 h, methyl iodide (3.11 mL, 50 mmol) was added and the reaction mixture was refluxed for 5 h. It was cooled to ambient temperature, poured into cold water and extracted with diethyl ether (×2). The combined organic phase was dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title product as a dirty brown solid that was used as such for the next step (6.3 g,˜100%).